Cas no 2732-17-4 (7-hydroxy-8-methyl-2H-chromen-2-one)

7-hydroxy-8-methyl-2H-chromen-2-one structure
2732-17-4 structure
Product Name:7-hydroxy-8-methyl-2H-chromen-2-one
CAS No:2732-17-4
MF:C10H8O3
MW:176.168723106384
CID:285793
PubChem ID:5380978
Update Time:2025-04-19

7-hydroxy-8-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,7-hydroxy-8-methyl-
    • 7-hydroxy-8-methylchromen-2-one
    • 7-hydroxy-8-methyl-2H-chromen-2-one
    • 7-hydroxy-8-methyl-chromen-2-one
    • 7-hydroxy-8-methylcoumarin
    • 7-hydroxy-8-methyl-coumarin
    • 8-methyl-7-hydroxycoumarin
    • 8-methylumbelliferone
    • AC1NTH05
    • CHEMBL457874
    • hydroxy-7 methyl-8 coumarine
    • KB-249953
    • NSC108432
    • EN300-1692398
    • GMEKXRVOQDAYAA-UHFFFAOYSA-N
    • CAA73217
    • 7-hydroxy-8-methyl coumarin
    • SCHEMBL4178185
    • 2732-17-4
    • NSC-108432
    • DTXSID90418998
    • 7-Hydroxy-8-methyl-2H-1-benzopyran-2-one
    • Inchi: 1S/C10H8O3/c1-6-8(11)4-2-7-3-5-9(12)13-10(6)7/h2-5,11H,1H3
    • InChI Key: GMEKXRVOQDAYAA-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2=CC=C(C(C)=C12)O)=O

Computed Properties

  • Exact Mass: 176.04734
  • Monoisotopic Mass: 176.047344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.336
  • Boiling Point: 374.4°C at 760 mmHg
  • Flash Point: 172.9°C
  • Refractive Index: 1.622
  • PSA: 46.53
  • LogP: 1.80700

7-hydroxy-8-methyl-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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$2816.0 2023-06-04
Enamine
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1PlusChem
1P01DWR5-50mg
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1PlusChem
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